Cas no 1804364-05-3 (4-(Chloromethyl)-3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Chloromethyl)-3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804364-05-3
• MF: C₈H₃ClF₆INO
• MW: 405.463414430618
• CID: 4835522
• Update Time: 2025-07-18

4-(Chloromethyl)-3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3ClF6INO/c9-2-3-1-4(18-8(13,14)15)17-6(5(3)16)7(10,11)12/h1H,2H2
• InChI Key： SHVJDPXNHAVBDI-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC(=CC=1CCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 4-(Chloromethyl)-3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804364-05-3)

4-(Chloromethyl)-3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by its CAS number 1804364-05-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its nitrogen-containing ring structure, which makes it a versatile scaffold for the development of bioactive molecules.

The structural features of 4-(Chloromethyl)-3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine include a chloromethyl group at the 4-position, an iodine atom at the 3-position, a trifluoromethoxy group at the 6-position, and a trifluoromethyl group at the 2-position. These substituents contribute to its unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug discovery. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to design novel derivatives with tailored biological activities.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are known to exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory responses. The specific arrangement of substituents in 4-(Chloromethyl)-3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex pharmacophores. The chloromethyl group, for instance, can be readily converted into various functional groups such as alcohols, amines, and thiols through nucleophilic substitution reactions. This reactivity is particularly useful in medicinal chemistry where rapid and efficient derivatization is often required.

The iodine atom at the 3-position provides another point of interest for synthetic chemists. Iodinated pyridines are frequently employed in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are powerful tools for constructing carbon-carbon bonds. These reactions are widely used in the synthesis of natural products and drug candidates.

The trifluoromethoxy and trifluoromethyl groups introduce electron-withdrawing effects that can modulate the electronic properties of the molecule. These groups are known to enhance metabolic stability and binding affinity to biological targets. For example, trifluoromethoxy groups have been shown to improve oral bioavailability by reducing metabolic degradation.

Recent studies have highlighted the importance of fluorinated pyridines in drug development. A notable example is the use of fluorinated pyridines in kinase inhibitors, where they play a crucial role in improving potency and selectivity. The compound 4-(Chloromethyl)-3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine could potentially serve as a precursor for such inhibitors, offering a new avenue for therapeutic intervention.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a lead molecule for various therapeutic applications. Researchers have been exploring its potential in oncology, where pyridine derivatives have demonstrated activity against multiple cancer types. The combination of different substituents in 4-(Chloromethyl)-3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine may contribute to its ability to interact with biological pathways involved in cancer progression.

The trifluoromethoxy group has been particularly studied for its role in enhancing binding interactions with protein targets. This is due to its ability to form hydrogen bonds and engage in hydrophobic interactions within the binding pocket of enzymes or receptors. Such interactions are critical for achieving high affinity and specificity in drug design.

Furthermore, the chloromethyl group provides an opportunity for further derivatization into more complex structures. For instance, it can be converted into thioether or ester linkages, which are common motifs in drug molecules. These modifications can fine-tune the pharmacokinetic properties of the compound, such as solubility and bioavailability.

The iodine atom also serves as a handle for further functionalization through metal-catalyzed cross-coupling reactions. These reactions allow for the introduction of diverse substituents at different positions on the pyridine ring, enabling the creation of libraries of compounds with varying biological activities.

In conclusion,4-(Chloromethyl)-3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804364-05-3) represents a versatile and promising scaffold for pharmaceutical research. Its unique structural features make it an attractive intermediate for synthesizing novel bioactive molecules with potential applications across multiple therapeutic areas.